Cas no 745783-97-5 (Et3SiB(pinacolato))

• Product Name: Et3SiB(pinacolato)
• CAS No: 745783-97-5
• MF: C₁₂H₂₇BO₂Si
• MW: 242.238085031509
• CID: 3039440
• PubChem ID: 102128834
• Update Time: 2025-04-21

Et3SiB(pinacolato) Chemical and Physical Properties

Names and Identifiers

• Et3SiB(pinacolato)
• Et3SiBpin;Et3SiB(pin);
• Triethyl(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)silane
• G70680
• triethyl(tetramethyl-1,3,2-dioxaborolan-2-yl)silane
• 745783-97-5
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(triethylsilyl)-
• EN300-22150174
• 891-437-3

• Inchi： 1S/C12H27BO2Si/c1-8-16(9-2,10-3)13-14-11(4,5)12(6,7)15-13/h8-10H2,1-7H3
• InChI Key： IUQZZPMFYLUYJJ-UHFFFAOYSA-N
• SMILES： [Si](B1OC(C)(C)C(C)(C)O1)(CC)(CC)CC

Computed Properties

• Exact Mass: 242.18700
• Monoisotopic Mass: 242.1873368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.66550